Cas no 1202-08-0 (Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-)

• Product Name: Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
• CAS No: 1202-08-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 170150
• PubChem ID: 70993
• Update Time: 2025-04-19

Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
• 1-(2-methyl-5-propan-2-ylphenyl)ethanone
• 1-(5-ISOPROPYL-2-METHYLPHENYL)ETHANONE
• 5'-isopropyl-2'-methylacetophenone
• 1-(5-isopropyl-2-methylphenyl)-1-ethanone
• 1-(5-Isopropyl-2-methyl-phenyl)-aethanon
• 1-(5-isopropyl-2-methyl-phenyl)-ethanone
• 1-Methyl-4-isopropyl-2-acetyl-benzol
• 2-Methyl-5-isopropyl acetophenone
• 5-Isopropyl-2-methylacetophenone
• AC1L2FBM
• EINECS 214-862-2
• NSC9414
• SureCN3210024
• NS00023907
• 5/'-Isopropyl-2/'-methylacetophenone
• LVNVQCXLRILPCM-UHFFFAOYSA-N
• AKOS006228106
• Q27258211
• 3YKN12PCEQ
• NSC 9414
• UNII-3YKN12PCEQ
• NSC-9414
• 1-(5-Isopropyl-2-methylphenyl)ethan-1-one
• Acetophenone, 2'-methyl-5'-isopropyl
• Ethanone, 1-(2-methyl-5-(1-methylethyl)phenyl)-
• Carvacrylmethylketon
• 1-[2-methyl-5-(propan-2-yl)phenyl]ethan-1-one
• AI3-17974
• SCHEMBL3210024
• Acetophenone, 5-isopropyl-2-methyl-
• A804466
• 1202-08-0
• DTXSID1074468
• FT-0652395

• Inchi： 1S/C12H16O/c1-8(2)11-6-5-9(3)12(7-11)10(4)13/h5-8H,1-4H3
• InChI Key： LVNVQCXLRILPCM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.9560
• Boiling Point: 249.5°C (estimate)
• Flash Point: 97.6°C
• Refractive Index: 1.5181 (estimate)
• PSA: 17.07
• LogP: 3.32100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones